Cas no 188476-28-0 (D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester)

• Product Name: D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester
• CAS No: 188476-28-0
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD06797553
• CID: 3840852
• PubChem ID: 10752097
• Update Time: 2025-07-01

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester
• (R)-Methyl 2-((tert-butoxycarbonyl)aMino)-3-hydroxy-2-Methylpropanoate
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-2-methylpropanoate
• Boc-2-Me-D-Ser-OMe
• methyl (2R)-3-hydroxy-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Methyl (R)-2-(Boc-amino)-3-hydroxy-2-methylpropanoate
• N-Boc-alpha-methyl-D-serine methyl ester (Boc-D-aMeSer-OMe)
• CS-0328435
• 188476-33-7
• N-BOC-ALPHA-METHYL-D-SERINE METHYL ESTER
• SCHEMBL4549806
• Methyl (R)-2-((tert-butoxycarbonyl)amino)-3-hydroxy-2-methylpropanoate
• MFCD06797553
• AC9180
• AKOS037622150
• N-Boc-2-methyl-D-serine methyl ester
• 188476-28-0
• Methyl (2R)-2-(tert-butoxycarbonylamino)-3-hydroxy-2-methyl-propanoate

• MDL： MFCD06797553
• Inchi： 1S/C10H19NO5/c1-9(2,3)16-8(14)11-10(4,6-12)7(13)15-5/h12H,6H2,1-5H3,(H,11,14)/t10-/m1/s1
• InChI Key： OUUNEDPIBZNRMT-SNVBAGLBSA-N
• SMILES： O(C(N[C@](C(=O)OC)(C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester (CAS No. 188476-28-0)

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester (CAS No. 188476-28-0) is a synthetic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of D-serine, a non-proteinogenic amino acid that plays a crucial role in various biological processes, particularly in the central nervous system (CNS). The addition of the N-[(1,1-dimethylethoxy)carbonyl]-2-methyl- and methyl ester groups significantly alters its chemical properties and biological activity, making it a valuable tool for both research and potential therapeutic applications.

The structure of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester is characterized by the presence of a protected amino group and an esterified carboxyl group. The tert-butoxycarbonyl (Boc) protecting group on the amino moiety ensures that the compound remains stable under various reaction conditions, while the methyl ester group provides additional functional versatility. These modifications make the compound suitable for use in synthetic pathways and as a precursor for more complex molecules.

Recent studies have highlighted the importance of D-serine in neurobiology, particularly its role as an endogenous co-agonist at the glycine site of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are critical for synaptic plasticity and learning processes. The modified form of D-serine, D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester, can be used to investigate the effects of D-serine on these receptors in a controlled manner. This is particularly useful in understanding the mechanisms underlying neurological disorders such as schizophrenia and Alzheimer's disease.

In addition to its role in neurobiology, D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester has shown promise in drug discovery and development. The compound can serve as a lead molecule for designing new drugs that target specific receptors or enzymes involved in various diseases. For example, researchers have explored its potential as a prodrug that can be selectively activated in target tissues to minimize side effects and improve therapeutic outcomes.

The synthesis of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester involves several well-established chemical reactions. The first step typically involves the protection of the amino group using tert-butyldimethylsilyl (TBS) or tert-butoxycarbonyl (Boc) reagents. Subsequent steps include the introduction of the methyl ester group through esterification reactions and the final deprotection to yield the desired product. These synthetic pathways are well-documented in the literature and can be adapted to large-scale production if needed.

The physicochemical properties of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility properties make it suitable for use in both aqueous and organic solvents, which is advantageous for various experimental setups. Additionally, its melting point and boiling point are within ranges that facilitate easy handling and storage.

In terms of safety and handling, while D-Serine, N-[(1,1-dimethylethoxy)carbonyl)-2-methyl-, methyl ester is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, any waste generated during experiments should be disposed of according to local regulations.

The future prospects for D-Serine, N-[(1,1-dimethylethoxy)carbonyl)-2-methyl-, methyl ester are promising. Ongoing research continues to uncover new applications for this compound in both basic science and translational medicine. As our understanding of D-serine's biological roles deepens, it is likely that this derivative will play an increasingly important role in developing novel therapies for neurological disorders and other diseases.

In conclusion, D-Serine, N-[(1,1-dimethylethoxy)carbonyl)-2-methyl-, methyl ester (CAS No. 188476-28-0) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an invaluable tool for scientists working in the fields of medicinal chemistry and pharmaceutical research.